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Compound of Interest

Compound Name: Cl-PEG4-acid

Cat. No.: B8178851 Get Quote

In-Depth Technical Guide: Cl-PEG4-acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the physicochemical properties of Cl-PEG4-
acid, a bifunctional molecule increasingly utilized in the development of targeted therapeutics,

particularly as a linker in Proteolysis Targeting Chimeras (PROTACs).

Core Physicochemical Data
The fundamental properties of Cl-PEG4-acid are summarized below. This data is essential for

accurate experimental design, stoichiometric calculations, and analytical characterization.

Property Value Source

Chemical Formula C₁₀H₁₉ClO₆ [1]

Molecular Weight 270.71 g/mol [1][2][3]

Exact Mass 270.0900 u [1]

CAS Number 158553-98-1

IUPAC Name
14-chloro-3,6,9,12-

tetraoxatetradecanoic acid

Elemental Analysis
C: 44.37%; H: 7.07%; Cl:

13.10%; O: 35.46%
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Chemical Structure and Connectivity
The structure of Cl-PEG4-acid features a terminal carboxylic acid and a terminal chlorine atom,

separated by a tetraethylene glycol (PEG4) spacer. This configuration allows for sequential or

orthogonal conjugation to two different molecular entities.
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Caption: Chemical structure of Cl-PEG4-acid.

Applications in Drug Development
Cl-PEG4-acid is a valuable tool in medicinal chemistry and drug development. Its primary

application is as a linker in the construction of PROTACs. In this context, the carboxylic acid

moiety can be coupled to a ligand for an E3 ubiquitin ligase, while the chloro group can be

displaced by a nucleophile on a ligand targeting a protein of interest. The PEG4 spacer

provides the necessary length and flexibility for the resulting PROTAC molecule to effectively

bridge the E3 ligase and the target protein, facilitating the latter's ubiquitination and subsequent

degradation by the proteasome.

Experimental Considerations
Storage and Stability: For long-term storage, it is recommended to keep Cl-PEG4-acid at

-20°C in a dry and dark environment. For short-term storage, 0-4°C is suitable. The compound

is generally stable for several weeks at ambient temperature during shipping.

Solubility: The solubility of Cl-PEG4-acid should be determined empirically for specific

applications and solvent systems. It is anticipated to be soluble in polar organic solvents such

as DMSO, DMF, and DCM.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b8178851?utm_src=pdf-body
https://www.benchchem.com/product/b8178851?utm_src=pdf-body-img
https://www.benchchem.com/product/b8178851?utm_src=pdf-body
https://www.benchchem.com/product/b8178851?utm_src=pdf-body
https://www.benchchem.com/product/b8178851?utm_src=pdf-body
https://www.benchchem.com/product/b8178851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8178851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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